Cas no 1936189-08-0 (Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate)

Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate is a specialized organic compound featuring a thiazole core substituted with a cyclohexyl group at the 2-position and a tert-butoxycarbonyl (Boc) carbamate moiety at the 5-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the introduction of protected amine functionalities. The Boc group offers stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions. Its cyclohexyl substituent enhances lipophilicity, potentially improving bioavailability in drug development. The compound’s well-defined reactivity and robustness make it suitable for multi-step synthetic routes, particularly in heterocyclic chemistry and peptidomimetic research.
Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate structure
1936189-08-0 structure
Product name:Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
CAS No:1936189-08-0
MF:C14H22N2O2S
MW:282.401682376862
CID:4769672
PubChem ID:92133776

Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
    • tert-Butyl(2-cyclohexylthiazol-5-yl)carbamate
    • BS-51844
    • tert-butyl N-(2-cyclohexyl-1,3-thiazol-5-yl)carbamate
    • E77113
    • 1936189-08-0
    • Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
    • Inchi: 1S/C14H22N2O2S/c1-14(2,3)18-13(17)16-11-9-15-12(19-11)10-7-5-4-6-8-10/h9-10H,4-8H2,1-3H3,(H,16,17)
    • InChI Key: KTASNYQDGOXAOE-UHFFFAOYSA-N
    • SMILES: S1C(=CN=C1C1CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 282.14019912g/mol
  • Monoisotopic Mass: 282.14019912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 79.5

Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1260393-25mg
tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
1936189-08-0 97%
25mg
$205 2024-06-05
Ambeed
A552439-250mg
tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
1936189-08-0 97%
250mg
$538.0 2024-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZJ693-50mg
Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
1936189-08-0 97%
50mg
1420.0CNY 2021-07-15
Ambeed
A552439-1g
tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
1936189-08-0 97%
1g
$1343.0 2024-07-28
eNovation Chemicals LLC
Y1260393-250mg
tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
1936189-08-0 97%
250mg
$550 2024-06-05
Aaron
AR01K009-50mg
tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
1936189-08-0 97%
50mg
$275.00 2023-12-14
1PlusChem
1P01JZRX-250mg
tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
1936189-08-0 97%
250mg
$444.00 2024-06-17
eNovation Chemicals LLC
Y1260393-250mg
tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
1936189-08-0 97%
250mg
$370 2025-02-21
eNovation Chemicals LLC
Y1260393-250mg
tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
1936189-08-0 97%
250mg
$370 2025-02-25
Ambeed
A552439-100mg
tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
1936189-08-0 97%
100mg
$359.0 2024-07-28

Additional information on Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate

Comprehensive Overview of Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate (CAS No. 1936189-08-0)

Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate (CAS No. 1936189-08-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole ring and carbamate functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a cyclohexyl substituent, enhances its stability and lipophilicity, making it a valuable candidate for drug discovery and development.

In recent years, the demand for heterocyclic compounds like Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential applications in targeting enzyme inhibitors and receptor modulators. The compound's CAS No. 1936189-08-0 is frequently searched in scientific databases, reflecting its growing relevance in the field. Additionally, its carbamate moiety is a hotspot for derivatization, enabling the creation of novel analogs with enhanced pharmacological properties.

The synthesis of Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate involves multi-step organic reactions, often starting from cyclohexanecarboxaldehyde and thiazole precursors. Optimizing its yield and purity is a key focus for chemists, as impurities can significantly impact downstream applications. Recent advancements in green chemistry have also prompted explorations into eco-friendly synthesis routes, aligning with global sustainability trends.

From a commercial perspective, Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate is supplied by leading chemical manufacturers under stringent quality controls. Its CAS No. 1936189-08-0 ensures traceability and compliance with regulatory standards. The compound's stability under various storage conditions further enhances its appeal for industrial use. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, this compound is poised to play a pivotal role in future innovations.

In conclusion, Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate (CAS No. 1936189-08-0) represents a fascinating intersection of chemistry and biology. Its structural features and functional groups make it a versatile building block for researchers exploring new therapeutic avenues. With ongoing studies highlighting its potential, this compound is likely to remain a topic of interest in scientific literature and industrial applications for years to come.

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(CAS:1936189-08-0)Tert-Butyl (2-cyclohexylthiazol-5-yl)carbamate
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